2-{1-[(4-Fluorophenyl)sulfonyl]-4-piperidinyl}-1,3-benzothiazole

• IUPAC Name: 2-[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]-1,3-benzothiazole
• InChI: InChI=1S/C18H17FN2O2S2/c19-14-5-7-15(8-6-14)25(22,23)21-11-9-13(10-12-21)18-20-16-3-1-2-4-17(16)24-18/h1-8,13H,9-12H2
• InChI Key: OZVYSSXXUDXBPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3S2)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H17FN2O2S2
• Molecular Weight: 376.5 g/mol
• CAS No.: 605628-16-8

Description

The compound “2-{1-[(4-Fluorophenyl)sulfonyl]-4-piperidinyl}-1,3-benzothiazole” is a chemical compound with the molecular formula C18H17FN2O2S2. It is a complex organic molecule that contains a benzothiazole ring, a piperidine ring, and a sulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzothiazole ring, a piperidine ring, and a sulfonyl group. The benzothiazole ring is a heterocyclic compound, containing both carbon and sulfur atoms in the ring. The piperidine ring is a six-membered ring with one nitrogen atom. The sulfonyl group is a functional group consisting of a sulfur atom bonded to two oxygen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 376.47 g/mol. Other properties such as solubility, melting point, and boiling point are not available in the literature I found.

Scientific Research Applications

Antimicrobial Properties

• Synthesis and Antimicrobial Studies : Compounds derived from 2-{1-[(4-Fluorophenyl)sulfonyl]-4-piperidinyl}-1,3-benzothiazole have shown considerable antibacterial activity. This includes derivatives synthesized through various chemical reactions, which have been tested for their effectiveness against microbes (Patel & Agravat, 2009).
• Antimycobacterial Activity : Fluorinated benzothiazole imidazole compounds, related to the chemical structure , demonstrated promising antimicrobial activity. This activity extends to various derivatives treated with different amines (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

Radiosensitizing and Anticarcinogenic Properties

• Radiosensitizing and Anticancer Compounds : Research has identified 7-substituted-2-(4-substitutedphenyl)imidazo[2,1-b][1,3]benzothiazoles, closely related to the chemical , as effective radiosensitizers and anticarcinogenic compounds. They were tested against various cancer cell lines, including human liver cancer and melanoma cells, showing significant activity (Majalakere et al., 2020).

Synthesis and Characterization for Various Biological Activities

• Synthesis for Antimicrobial and Other Biological Activities : Several novel compounds including fluoro substituted sulphonamide benzothiazole, structurally related to the compound in focus, have been synthesized and screened for antimicrobial activity. Their structures were established through various analytical techniques, and they were evaluated for their biological potency (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Evaluation as Antitumor Agents

• Antitumor Properties : Certain 2-(4-aminophenyl)benzothiazoles, which are structurally related, have been found to possess selective, potent antitumor properties in vitro and in vivo. They have been evaluated for their mechanism of action, biotransformation, and potential as therapeutic agents (Bradshaw et al., 2002).

Synthesis and Evaluation for Enzyme Inhibition

• Inhibitor of Fatty Acid Amide Hydrolase : A series of benzothiazole analogues, including compounds with similar structural features, have been identified as potent inhibitors of the fatty acid amide hydrolase enzyme. These compounds have shown exceptional selectivity and potency in various studies (Wang et al., 2009).

Mechanism of Action

Target of Action

A similar compound was found to interact with human aldh3a1 , which suggests that this compound might also target similar proteins or enzymes.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information . The interaction of the compound with its potential targets and the resulting changes at the molecular level are yet to be determined.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available literature. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, its physical and chemical properties, and its potential uses. This could involve experimental studies to determine its reactivity, stability, and potential biological activity.